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Compound of Interest

Compound Name: (R)-GSK866

Cat. No.: B15611628

Mechanism of Action of (R)-GSK866

(R)-GSKB866 is a selective glucocorticoid receptor (GR) agonist (SEGRA) that exhibits potent
anti-inflammatory properties with a reduced risk of metabolic side effects typically associated
with conventional glucocorticoids.[1] Its mechanism of action is centered on the differential
regulation of GR-mediated signaling pathways. Upon binding to the cytoplasmic GR, (R)-
GSK866 induces a conformational change, leading to the phosphorylation of GR at Serine 211
and its translocation into the nucleus.[2][3]

In the nucleus, the (R)-GSK866-GR complex primarily suppresses inflammatory gene
expression through a mechanism known as transrepression. This involves the interference with
the activity of pro-inflammatory transcription factors, most notably NF-kB.[4] Unlike classical
glucocorticoids, (R)-GSK866 has a reduced capacity to induce GR-mediated transactivation of
genes containing glucocorticoid response elements (GRES).[1] This selective action is thought
to underlie its improved safety profile, as many of the adverse effects of glucocorticoids are
linked to GRE-mediated transactivation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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